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Compound of Interest

Compound Name: LDN-209929 dihydrochloride

Cat. No.: B2745620 Get Quote

Application Notes and Protocols: LDN-209929
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
LDN-209929 dihydrochloride is a potent and selective inhibitor of Haspin (Histone H3

associated protein kinase), a serine/threonine kinase crucial for proper mitotic progression.[1] It

exhibits high selectivity for Haspin over other kinases like DYRK2.[1] Haspin's primary role is

the phosphorylation of Histone H3 at threonine 3 (H3T3ph) during the G2/prophase stage of

the cell cycle.[1][2] This phosphorylation event is essential for the proper alignment of

chromosomes at the metaphase plate and for sister chromatid cohesion.[3][4] Inhibition of

Haspin by LDN-209929 disrupts these processes, leading to mitotic defects and making it a

compound of interest for cancer research and other therapeutic areas where cell division is a

key factor.

These application notes provide detailed protocols for the solubilization of LDN-209929
dihydrochloride and the preparation of stock solutions for both in vitro and in vivo studies.

Chemical Properties
A summary of the key chemical properties of LDN-209929 dihydrochloride is provided in the

table below.
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Property Value

Molecular Formula C₁₇H₁₉Cl₃N₂OS

Molecular Weight 405.77 g/mol

Appearance Yellow to orange solid

Purity ≥99%

CAS Number 1784281-97-5

Solubility and Stock Solution Preparation
Solubility Data
The solubility of LDN-209929 dihydrochloride has been determined in various solvents. It is

crucial to use a newly opened, anhydrous solvent for optimal dissolution, especially with

DMSO, as its hygroscopic nature can significantly impact solubility.[1]

Solvent Solubility Notes

DMSO ≥ 33.33 mg/mL (≥ 82.14 mM)

Requires ultrasonication and

warming to 60°C for complete

dissolution.[1]

In Vivo Vehicle ≥ 2.5 mg/mL (≥ 6.16 mM)

Vehicle composition: 10%

DMSO, 40% PEG300, 5%

Tween-80, 45% saline.

Note: Specific solubility data in aqueous buffers such as water, ethanol, or PBS is not readily

available. Based on its in vivo formulation, it is expected to have low aqueous solubility.

In Vitro Stock Solution Preparation (DMSO)
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

LDN-209929 dihydrochloride powder
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block set to 60°C

Ultrasonic bath

Protocol:

Weighing: Accurately weigh the required amount of LDN-209929 dihydrochloride powder.

For 1 mL of a 10 mM stock solution, you will need 4.058 mg.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the powder. For

a 10 mM stock, the volume of DMSO required can be calculated using the following formula:

Volume (mL) = (Mass (mg) / 405.77 ( g/mol )) / 10 (mmol/L) * 1000

Dissolution: a. Vortex the solution vigorously for 1-2 minutes. b. Warm the solution to 60°C

using a water bath or heat block for 5-10 minutes. c. Sonicate the solution in an ultrasonic

bath for 10-15 minutes or until the solution is clear and all particulate matter is dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solutions as recommended in the storage section.

The following table provides quick calculations for preparing different concentrations of stock

solutions:

Desired
Concentration

Mass of LDN-
209929 for 1 mL

Mass of LDN-
209929 for 5 mL

Mass of LDN-
209929 for 10 mL

1 mM 0.406 mg 2.029 mg 4.058 mg

5 mM 2.029 mg 10.145 mg 20.29 mg

10 mM 4.058 mg 20.29 mg 40.58 mg
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In Vivo Stock and Working Solution Preparation
For animal studies, a multi-component vehicle is required to ensure the solubility and

bioavailability of LDN-209929 dihydrochloride.

Materials:

LDN-209929 dihydrochloride powder

Anhydrous, high-purity DMSO

PEG300

Tween-80

Sterile saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Protocol:

Prepare a concentrated stock solution in DMSO. For example, prepare a 25 mg/mL stock

solution in DMSO following the in vitro stock solution protocol.

Prepare the vehicle mixture. In a sterile tube, add the components in the following order,

ensuring to mix well after each addition: a. Add 400 µL of PEG300. b. Add 50 µL of Tween-80

and vortex to mix. c. Add 450 µL of sterile saline and vortex to mix.

Prepare the final working solution. To prepare a 1 mL working solution of 2.5 mg/mL, add

100 µL of the 25 mg/mL DMSO stock solution to the 900 µL of the prepared vehicle mixture.

Final Mixing: Vortex the final solution thoroughly to ensure it is a clear and homogenous

solution. This formulation should be prepared fresh before each use.

Storage and Stability
Proper storage is critical to maintain the activity of LDN-209929 dihydrochloride.
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Form
Storage
Temperature

Stability Notes

Solid Powder 4°C
As per manufacturer's

recommendations

Store in a dry, dark

place.

DMSO Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Safety and Handling
LDN-209929 dihydrochloride is a chemical compound for research use only. Standard

laboratory safety precautions should be followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves when

handling the compound.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualization of Pathways and Workflows
Haspin Kinase Signaling Pathway in Mitosis
The following diagram illustrates the role of Haspin kinase in mitosis, which is inhibited by LDN-

209929.
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Caption: Haspin Kinase Pathway Inhibition by LDN-209929.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the general workflow for preparing stock solutions of LDN-209929
dihydrochloride.
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Caption: Workflow for LDN-209929 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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